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This document provides a detailed protocol for a cell-based assay to evaluate the inhibitory
activity of Glucocerebrosidase-IN-2 and other potential inhibitors of glucocerebrosidase
(GCase). The protocol is designed for researchers in academic and industrial settings involved
in drug discovery and development, particularly for lysosomal storage disorders like Gaucher
disease and neurodegenerative diseases such as Parkinson's disease.

Introduction

Glucocerebrosidase (GCase), encoded by the GBAL gene, is a lysosomal enzyme that
catalyzes the hydrolysis of glucosylceramide into glucose and ceramide.[1][2] A deficiency in
GCase activity, due to genetic mutations, leads to the accumulation of glucosylceramide in
lysosomes, resulting in Gaucher disease, the most common lysosomal storage disorder.[1][3]
Furthermore, mutations in GBAL are a significant genetic risk factor for Parkinson's disease.[4]
[5] Small molecule inhibitors of GCase are crucial tools for studying its physiological and
pathological roles and for developing therapeutic strategies. This protocol describes a cell-
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based assay to determine the potency of GCase inhibitors, such as Glucocerebrosidase-IN-2,
by measuring GCase activity in cell lysates.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the cellular pathway of GCase and the workflow of the cell-
based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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